KRC-00715: A Technical Guide to its Mechanism of Action as a Selective c-Met Inhibitor
KRC-00715: A Technical Guide to its Mechanism of Action as a Selective c-Met Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Abstract
KRC-00715 is a potent and highly selective, orally bioavailable small-molecule inhibitor of the c-Met receptor tyrosine kinase. Preclinical studies have demonstrated its significant anti-tumor activity in gastric cancer models characterized by c-Met overexpression. The core mechanism of action of KRC-00715 involves the direct inhibition of c-Met kinase activity, leading to the suppression of downstream signaling pathways crucial for tumor cell proliferation, survival, and growth. This culminates in G1/S phase cell cycle arrest and subsequent inhibition of tumor progression. This technical guide provides a comprehensive overview of the mechanism of action of KRC-00715, supported by available preclinical data, detailed experimental protocols, and visual representations of its molecular interactions and cellular effects.
Introduction to c-Met and its Role in Gastric Cancer
The mesenchymal-epithelial transition factor (c-Met) is a receptor tyrosine kinase that, upon binding with its ligand, hepatocyte growth factor (HGF), activates a cascade of intracellular signaling pathways. These pathways, including the phosphatidylinositol 3-kinase (PI3K)/Akt and the Ras/Raf/MEK/extracellular signal-regulated kinase (ERK) pathways, are fundamental for normal cellular processes such as proliferation, migration, and survival. In the context of oncology, aberrant c-Met signaling, often due to gene amplification or protein overexpression, is a key driver of tumorigenesis and metastasis in various cancers, including a significant subset of gastric cancers. The dependence of certain tumors on a single activated oncogene for their growth and survival is known as "oncogene addiction." Tumors with c-Met amplification are considered to be "addicted" to the c-Met signaling pathway, making it a prime therapeutic target.
KRC-0.0715: A Selective c-Met Kinase Inhibitor
KRC-00715 has emerged from preclinical development as a highly selective inhibitor of c-Met. Its mechanism is centered on blocking the kinase activity of c-Met, thereby inhibiting the aberrant signaling that drives the growth of c-Met addicted gastric cancer cells.
Biochemical and Cellular Potency
KRC-00715 demonstrates potent inhibition of c-Met at both the enzymatic and cellular levels.
| Parameter | Value | Source |
| c-Met Kinase IC50 | 9.0 nM | [1] |
| Hs746T cell line IC50 | 39 nM | [1] |
Table 1: In vitro inhibitory activity of KRC-00715.
Selectivity Profile
A critical attribute of a targeted therapeutic is its selectivity, which minimizes off-target effects and potential toxicity. KRC-00715 has been shown to be exclusively selective for c-Met. In a kinase panel assay against 40 different tyrosine kinases, 1 µM of KRC-00715 only inhibited c-Met, demonstrating its high specificity.
Core Mechanism of Action: From Receptor Inhibition to Tumor Growth Suppression
The anti-tumor effect of KRC-00715 is a direct consequence of its ability to inhibit c-Met phosphorylation, leading to a cascade of downstream effects that ultimately halt tumor cell proliferation.
Inhibition of c-Met Signaling Pathway
KRC-00715 effectively suppresses the autophosphorylation of the c-Met receptor. This action blocks the recruitment and activation of downstream signaling molecules. Preclinical studies have confirmed that in c-Met amplified gastric cancer cell lines, KRC-00715 reduces the phosphorylation of key downstream effectors, including Akt and Erk.[2]
Induction of Cell Cycle Arrest
By inhibiting the pro-proliferative signaling from the c-Met pathway, KRC-00715 induces a G1/S phase cell cycle arrest in c-Met overexpressing gastric cancer cells.[2] This prevents the cells from entering the DNA synthesis (S) phase, thereby halting their proliferation.
In Vivo Anti-Tumor Efficacy
The efficacy of KRC-00715 has been demonstrated in a mouse xenograft model using the c-Met amplified human gastric cancer cell line, Hs746T. Oral administration of KRC-00715 at a dose of 50 mg/kg daily resulted in a significant reduction in tumor volume.[3]
| Model | Cell Line | Treatment | Dose | Outcome | Source |
| Mouse Xenograft | Hs746T | KRC-00715 | 50 mg/kg (oral, daily) | Significant tumor size reduction | [3] |
Table 2: In vivo anti-tumor activity of KRC-00715.
Experimental Protocols
The following are generalized protocols for the key experiments used to characterize the mechanism of action of KRC-00715.
In Vitro Cytotoxicity Assay (MTT Assay)
This assay measures the metabolic activity of cells as an indicator of cell viability.
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Cell Seeding: Plate gastric cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.
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Compound Treatment: Treat cells with a serial dilution of KRC-00715 (e.g., 0.01 to 10 µM) and a vehicle control (DMSO) for 72 hours.
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MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.
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Formazan (B1609692) Solubilization: Remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.
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Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
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Data Analysis: Calculate the IC50 value, the concentration of KRC-00715 that inhibits cell growth by 50%.
Western Blot Analysis of c-Met Signaling
This technique is used to detect the phosphorylation status of c-Met and its downstream targets.
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Cell Lysis: Treat c-Met overexpressing gastric cancer cells with KRC-00715 for a specified time, then lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.
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Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.
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SDS-PAGE: Separate 20-30 µg of protein from each sample on an SDS-polyacrylamide gel.
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Protein Transfer: Transfer the separated proteins to a PVDF membrane.
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Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour.
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Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-c-Met, total c-Met, phospho-Akt, total Akt, phospho-Erk, and total Erk overnight at 4°C.
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Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.
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Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.
Cell Cycle Analysis by Flow Cytometry
This method determines the distribution of cells in the different phases of the cell cycle.
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Cell Treatment and Harvesting: Treat gastric cancer cells with KRC-00715 for 24-48 hours. Harvest both adherent and floating cells.
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Fixation: Fix the cells in ice-cold 70% ethanol (B145695) and store at -20°C overnight.
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Staining: Wash the cells with PBS and resuspend in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.
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Flow Cytometry: Analyze the stained cells using a flow cytometer.
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Data Analysis: Model the cell cycle distribution to quantify the percentage of cells in the G0/G1, S, and G2/M phases.
In Vivo Xenograft Study
This study evaluates the anti-tumor efficacy of KRC-00715 in a living organism.
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Cell Implantation: Subcutaneously inject approximately 5 x 10^6 Hs746T cells mixed with Matrigel into the flank of immunodeficient mice.
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Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).
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Randomization and Treatment: Randomize the mice into treatment and control groups. Administer KRC-00715 (e.g., 50 mg/kg) or vehicle control orally on a daily schedule.
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Monitoring: Measure tumor volume and mouse body weight 2-3 times per week.
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Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry).
Conclusion
KRC-00715 is a promising, highly selective c-Met inhibitor with a well-defined mechanism of action. Its ability to potently inhibit c-Met kinase activity, suppress downstream signaling, and induce G1/S cell cycle arrest provides a strong rationale for its development as a targeted therapy for c-Met-addicted gastric cancers. The significant in vivo anti-tumor efficacy further supports its potential clinical utility. Further investigation, including comprehensive preclinical toxicology studies and well-designed clinical trials, will be crucial to fully elucidate the therapeutic potential of KRC-00715 in patients with gastric cancer.
